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Compound of Interest

Compound Name:
(2,5-Dioxoimidazolidin-1-yl)acetic

acid

Cat. No.: B1349711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2,5-
Dioxoimidazolidin-1-yl)acetic acid (CAS No. 80258-94-2). The information is intended to

support its safe use in research and development environments, particularly in fields such as

proteomics and drug discovery.

Chemical and Physical Properties
(2,5-Dioxoimidazolidin-1-yl)acetic acid is a specialty chemical used in proteomics research.

A summary of its key properties is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1349711?utm_src=pdf-interest
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 80258-94-2 [1][2]

Molecular Formula C₅H₆N₂O₄ [2]

Molecular Weight 158.11 g/mol [2]

Melting Point 190-195 °C

pKa 3.75 ± 0.10 (Predicted) [2]

Physical Form Powder

IUPAC Name
(2,5-dioxo-1-

imidazolidinyl)acetic acid

Synonyms
(2,5-Dioxoimidazolidin-1-

yl)acetic acid
[2]

Hazard Identification and Classification
While the toxicological properties of this specific compound have not been fully investigated,

available data from suppliers and information on structurally similar compounds indicate that it

should be handled as a hazardous substance.[1]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3]

Skin Irritation (Category 2): H315 - Causes skin irritation.[3]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[3]

Signal Word: Warning[3]

Hazard Pictograms:
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alt text

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling (2,5-Dioxoimidazolidin-1-
yl)acetic acid. The following sections detail the required procedures for personal protection,

engineering controls, and storage.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that meet appropriate government

standards.[1][3]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure

that skin is not exposed.[1][3]

Respiratory Protection: Use in a well-ventilated area. If dust is generated or ventilation is

inadequate, a NIOSH-approved respirator is required.[3]

Engineering Controls
Ventilation: Work should be conducted in a chemical fume hood to minimize inhalation of

dust or fumes.[1]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.[1]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

One supplier recommends storage at room temperature, while another suggests 2-8°C.[4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

General Practices: Avoid dust generation and accumulation. Do not eat, drink, or smoke in

the handling area.[3]
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Diagram 1: Safe Handling Workflow
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Diagram 1: A workflow for the safe handling of (2,5-Dioxoimidazolidin-1-yl)acetic acid.
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Emergency and First Aid Procedures
In the event of an exposure or spill, immediate action is critical.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing. Seek medical attention if

irritation occurs.[1][3]

In Case of Eye Contact: Immediately flush eyes with running water for at least 15 minutes,

keeping eyelids open. Seek immediate medical attention.[1][3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center

or doctor immediately for treatment advice.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid breathing dust.

Containment and Cleanup: Prevent further leakage if safe to do so. Sweep up the spilled

solid material, avoiding dust generation, and place it into a suitable, closed container for

disposal.[3]

Environmental Precautions: Do not let the product enter drains or waterways.
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Diagram 2: Emergency Response Workflow
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Diagram 2: A logical workflow for responding to an emergency exposure event.
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Disposal Considerations
Dispose of (2,5-Dioxoimidazolidin-1-yl)acetic acid and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. The material

should be disposed of as hazardous waste through a licensed disposal company.[3]

Experimental Protocols
Due to the nature of this document, specific protocols for the application of (2,5-
Dioxoimidazolidin-1-yl)acetic acid in proteomics or drug development are not provided. The

primary experimental protocol is its safe handling, as detailed in Section 3.0 and visualized in

Diagram 1. Researchers must consult their specific experimental designs for usage

concentrations and conditions, always within the safety framework outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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